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Compound of Interest

Compound Name: 2-Isopropoxyphenol

Cat. No.: B044703 Get Quote

For immediate release: This document provides comprehensive guidance on the proper

disposal procedures for 2-Isopropoxyphenol (CAS No. 4812-20-8), ensuring the safety of

laboratory personnel and compliance with regulatory standards. Researchers, scientists, and

drug development professionals should adhere to these protocols to minimize environmental

impact and workplace hazards.

2-Isopropoxyphenol is a combustible liquid that can cause skin and serious eye irritation, as

well as respiratory irritation.[1][2][3][4] Proper handling and disposal are crucial to mitigate

these risks. The following procedures are based on established safety protocols for hazardous

chemical waste.

Hazard and Safety Summary
A summary of key safety information for 2-Isopropoxyphenol is provided in the table below.
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Property Data Citations

Chemical Name 2-Isopropoxyphenol [1][2][5]

CAS Number 4812-20-8 [1][2][3][4][5]

Molecular Formula C₉H₁₂O₂ [2][5]

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[1][3][4]

Primary Hazards Irritant [4]

Storage Store locked up at +20°C [1][5]

Required Personal Protective

Equipment (PPE)

Eyeshields, Gloves (e.g.,

nitrile, butyl rubber, or

neoprene), Type ABEK

(EN14387) respirator filter

[2]

Experimental Protocol: Waste Disposal Procedure
The following step-by-step guide outlines the process for the safe disposal of 2-
Isopropoxyphenol.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the chemical waste, ensure you are wearing the appropriate PPE, including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[2]

All handling of 2-Isopropoxyphenol waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of vapors.[1][3]

2. Waste Segregation:

Do not mix 2-Isopropoxyphenol waste with other waste streams.[6] It should be collected

as a separate hazardous waste.
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Specifically, keep it separate from non-halogenated and halogenated solvent wastes unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[7]

3. Container Selection:

Use a designated, leak-proof, and chemically compatible container for collecting 2-
Isopropoxyphenol waste.[6][8]

The original container, if in good condition, or a new container made of glass or high-density

polyethylene is recommended.[6][8]

The container must have a secure, tight-fitting cap to prevent spills and evaporation.[6][8]

4. Waste Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[6][7]

The label must also include the full chemical name, "2-Isopropoxyphenol," and the

approximate concentration and volume.[6][7] Do not use abbreviations or chemical formulas.

[7]

Indicate the date when the waste was first added to the container (accumulation start date).

[7]

5. Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.[6]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[6]

Ensure secondary containment is used for the stored waste container to catch any potential

leaks.[8]

6. Disposal Request:
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Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a pickup.[6][8]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

may involve submitting an online form.[6][8]

Do not dispose of 2-Isopropoxyphenol down the drain or in regular trash.[3][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Isopropoxyphenol.
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Caption: Workflow for the proper disposal of 2-Isopropoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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